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protocols
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Compound Focus: Leucocianidol

CAS No.: 93527-39-0

Cat. No.: S605626

Chemical Profile of Leucocianidol

Leucocianidol, also known as leucocyanidin, is a flavan-3,4-diol belonging to the leucoanthocyanidin class

of flavonoids [1] [2]. The table below summarizes its key identifiers and properties:

Property Description

Systematic IUPAC (2R,3S,4S)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
Name [1]

Other Names Leucocyanidin, Leucocyanidol, Procyanidol, Resivit, Vitamin P faktor [3] [1]
CAS Number 480-17-1 [3], 93527-39-0 [4]

Molecular C15H1407 [3] [4] [1]

Formula

Molecular Weight  306.27 g/mol [3] [1]

Physical Colorless chemical compound [1]
Description
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Property Description

Solubility Soluble in DMSO (80 mg/mL, 261.21 mM). Suggested in vivo formulation: 10%
DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline [3].

General Extraction and Isolation Workflow

While a specific protocol for leucocianidoel is not detailed, the following diagram synthesizes a general
approach based on its isolation from plant materials like Grewia bicolor leaves and Aesculus hippocastanum

(horse chestnut) seeds [3] [5].
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Start: Dried Plant Material
(e.g., Leaves, Seeds)

1. Maceration Extraction
(Solvent: Methanol or Acetone)

2. Filtration and
Concentration

3. Fractionation
(Repeated Chromatographic
Columns on Silica Gel)

:

4. |dentification
(Spectroscopic Techniques:
NMR, Mass Spec)

(End: Purified LeucocianidoD

Click to download full resolution via product page

The key steps involve:

e Maceration Extraction: Plant material is macerated in a solvent. Research indicates the use of
methanol for successful isolation of leucocianidol from Grewia bicolor leaves [5]. Acetone can also
be used as an initial solvent for plant maceration [5].

e Chromatographic Purification: The crude extract is subjected to repeated purification using
chromatographic columns packed with silica gel to isolate individual compounds [5].

¢ Compound Identification: The final step involves confirming the chemical structure of the isolated
compound using spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) [5].
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Analytical Methods for Verification

Once a compound is isolated, the following parameters can be used to verify its identity as leucocianidol.

Method Parameters | Expected Outcome

NMR Spectroscopy !H and 3C NMR data for structure elucidation [5].

Mass Molecular ion peak at m/z 306.27 (corresponding to C1sH1407) [3] [4].
Spectrometry (MS)

Specific Rotation The compound is dextrorotatory; synthetic (+)-leucocyanidin can be produced
from (+)-dihydroquercetin [1].

Silica Gel TLC Used for monitoring fraction purity during column chromatography [5]. Specific Rf
values for leucocianidol are not provided in the search results.

Research Context and Potential Applications

Understanding the potential bioactivities of leucocianidoel can help define the goals of your extraction work.

Current research highlights several promising areas:

¢ Anti-inflammatory Activity: In a study on Grewia bicolor leaf extracts, isolated leucocianidol
demonstrated significant anti-inflammatory activity, measured by its ability to inhibit heat-induced
denaturation of bovine serum albumin (BSA). This activity was more potent than that of other
flavonoids isolated from the same plant [5].

e Metabolic and Liver Disease Research: Leucocianidol is described as a compound that can be
used to study non-alcoholic fatty liver disease (NAFLD) [3]. Furthermore, it was identified as a
potential active compound in Bergenia species for targeting genes related to hepatocellular
carcinoma (HCC), suggesting a role in cancer research [6].

¢ Antiulcer Properties: It is identified as an antiulcer compound extracted from horse chestnut seeds
(Aesculus hippocastanum) [3].

Important Notes for Protocol Development
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e Solvent Selection: The choice of solvent (methanol, acetone, or others) can significantly impact the
yield and profile of extracted compounds. You may need to optimize this for your specific plant
source.

e Chromatography Conditions: The search results confirm that silica gel is a suitable stationary
phase but do not specify the mobile phase (eluent). Developing the right solvent system for elution
will be a critical part of your method development.

e Compound Stability: Leucocianidol is a colorless leucoanthocyanidin and can be a precursor to
other compounds [1] [2]. Its stability should be considered during extraction and purification to prevent
degradation or condensation.

I hope this structured overview provides a solid foundation for your work. If you have access to a specific

plant source and would like to delve deeper into optimizing a particular step, feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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